Cas no 1804986-28-4 (5'-O-[(1,1-Dimethylethyl)diphenylsilyl]-3'-O-[(4-methoxyphenyl)methyl]-4'-C-[2-(triethylsilyl)ethynyl]adenosine)

• Product Name: 5'-O-[(1,1-Dimethylethyl)diphenylsilyl]-3'-O-[(4-methoxyphenyl)methyl]-4'-C-[2-(triethylsilyl)ethynyl]adenosine
• CAS No: 1804986-28-4
• MF: C₄₂H₅₃N₅O₅Si₂
• MW: 764.071732282639
• CID: 6971190
• PubChem ID: 140276178
• Update Time: 2025-08-13

5'-O-[(1,1-Dimethylethyl)diphenylsilyl]-3'-O-[(4-methoxyphenyl)methyl]-4'-C-[2-(triethylsilyl)ethynyl]adenosine Chemical and Physical Properties

Names and Identifiers

• 5'-O-[(1,1-Dimethylethyl)diphenylsilyl]-3'-O-[(4-methoxyphenyl)methyl]-4'-C-[2-(triethylsilyl)ethynyl]adenosine
• 1804986-28-4

• Inchi： 1S/C42H53N5O5Si2/c1-8-53(9-2,10-3)26-25-42(28-51-54(41(4,5)6,33-17-13-11-14-18-33)34-19-15-12-16-20-34)37(50-27-31-21-23-32(49-7)24-22-31)36(48)40(52-42)47-30-46-35-38(43)44-29-45-39(35)47/h11-24,29-30,36-37,40,48H,8-10,27-28H2,1-7H3,(H2,43,44,45)/t36-,37+,40-,42-/m1/s1
• InChI Key： DQYZJQVDFBNIFE-NOSFEWFKSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@]1(C#C[Si](CC)(CC)CC)[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 763.35852288Da
• Monoisotopic Mass: 763.35852288Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 54
• Rotatable Bond Count: 16
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų